Cas no 1899-48-5 (Quinazoline-2,4-diamine)

• Product Name: Quinazoline-2,4-diamine
• CAS No: 1899-48-5
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD00236032
• CID: 42161
• PubChem ID: 65087
• Update Time: 2025-04-18

Quinazoline-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• Quinazoline-2,4-diamine
• 2,4-Diaminoquinazoline
• 2,3-DIPHENYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 2,4-Diaminochinazolin
• 2,4-Quinazolinediamine
• Chinazolin-2,4-diyldiamin
• Fragment 20
• Q24
• quinazoline-2,4-diyldiamine
• (2-aminoquinazolin-4-yl)amine
• 2,4-DIAMINOQUINAZOLINE, 98+%
• Quinazolinediamine
• R3UB0T78EL
• XELRMPRLCPFTBH-UHFFFAOYSA-N
• 2,4-Quinazolinediamine #
• BDBM14323
• (2-amino-quinazolin-4-yl)-amine
• 2,4-Diaminoquinazoline, AldrichCPR
• NSC403373
• MCULE
• DTXSID20172415
• Q27464672
• F15693
• SRI 93
• FT-0609975
• MFCD00236032
• 1899-48-5
• AKOS015897034
• CS-W022949
• SCHEMBL269636
• NSC 403373
• Z840266032
• AM20030238
• CHEMBL268354
• UNII-R3UB0T78EL
• A18375
• NSC-403373
• J-012262
• EN300-7409167
• AS-10743
• QUINAZOLINE, 2,4-DIAMINO-
• DB-027988
• DTXCID4094906

• MDL： MFCD00236032
• Inchi： 1S/C8H8N4/c9-7-5-3-1-2-4-6(5)11-8(10)12-7/h1-4H,(H4,9,10,11,12)
• InChI Key： XELRMPRLCPFTBH-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C2C=CC=CC=12)N
• BRN： 131578

Computed Properties

• Exact Mass: 160.07500
• Monoisotopic Mass: 160.074896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 1
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: solid
• Density: 1.398
• Melting Point: 254-258°C
• Boiling Point: 461°C at 760 mmHg
• Flash Point: 263.5°C
• Refractive Index: 1.795
• PSA: 77.82000
• LogP: 1.95660
• Solubility: Not determined

Quinazoline-2,4-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38-36-25
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines